2-Fluoro-4-{[4-(5-heptylpyrimidin-2-YL)phenyl]methoxy}benzonitrile

• CAS No.: 106831-54-3
• Molecular Formula: C25H26FN3O
• Molecular Weight: 403.5 g/mol
• IUPAC Name: 2-fluoro-4-[[4-(5-heptylpyrimidin-2-yl)phenyl]methoxy]benzonitrile
• InChI: InChI=1S/C25H26FN3O/c1-2-3-4-5-6-7-20-16-28-25(29-17-20)21-10-8-19(9-11-21)18-30-23-13-12-22(15-27)24(26)14-23/h8-14,16-17H,2-7,18H2,1H3
• InChI Key: YBXSYKWVEFFTCG-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCC1=CN=C(N=C1)C2=CC=C(C=C2)COC3=CC(=C(C=C3)C#N)F

Description

2-Fluoro-4-{[4-(5-heptylpyrimidin-2-YL)phenyl]methoxy}benzonitrile is an organic compound with a complex structure that includes a fluorinated benzene ring, a pyrimidine moiety, and a heptyl chain.

Preparation Methods

The synthesis of 2-Fluoro-4-{[4-(5-heptylpyrimidin-2-YL)phenyl]methoxy}benzonitrile typically involves multiple steps, starting with the preparation of the pyrimidine derivative and the fluorinated benzene derivative. These intermediates are then coupled using a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction . The reaction conditions generally include the use of a palladium catalyst, a base such as potassium carbonate, and a solvent like dimethylformamide (DMF) or toluene. The reaction is carried out under an inert atmosphere, typically nitrogen or argon, at elevated temperatures ranging from 80°C to 120°C .

Chemical Reactions Analysis

2-Fluoro-4-{[4-(5-heptylpyrimidin-2-YL)phenyl]methoxy}benzonitrile can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of carboxylic acids or ketones.

Reduction: Reduction reactions can be performed using hydrogen gas in the presence of a palladium catalyst, resulting in the hydrogenation of the aromatic rings.

Substitution: Nucleophilic substitution reactions can occur at the fluorine atom, where nucleophiles such as amines or thiols replace the fluorine.

Scientific Research Applications

2-Fluoro-4-{[4-(5-heptylpyrimidin-2-YL)phenyl]methoxy}benzonitrile has several scientific research applications:

Medicinal Chemistry: This compound is studied for its potential as a pharmacophore in the development of new drugs, particularly those targeting cancer and infectious diseases.

Materials Science: It is used in the synthesis of advanced materials, including liquid crystals and organic semiconductors.

Biological Research: The compound is investigated for its interactions with biological macromolecules, such as proteins and nucleic acids, to understand its mechanism of action and potential therapeutic effects.

Mechanism of Action

The mechanism of action of 2-Fluoro-4-{[4-(5-heptylpyrimidin-2-YL)phenyl]methoxy}benzonitrile involves its interaction with specific molecular targets, such as enzymes or receptors. The pyrimidine moiety can bind to nucleotide-binding sites, inhibiting the activity of enzymes involved in DNA replication and repair. This inhibition can lead to the disruption of cellular processes and induce apoptosis in cancer cells .

Comparison with Similar Compounds

2-Fluoro-4-{[4-(5-heptylpyrimidin-2-YL)phenyl]methoxy}benzonitrile can be compared with other similar compounds, such as:

2-Fluoro-4-{[4-(5-hexylpyrimidin-2-YL)phenyl]methoxy}benzonitrile: This compound has a shorter alkyl chain, which may affect its solubility and biological activity.

2-Fluoro-4-{[4-(5-octylpyrimidin-2-YL)phenyl]methoxy}benzonitrile: This compound has a longer alkyl chain, potentially enhancing its hydrophobic interactions with biological membranes.

The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties .